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Compound of Interest

Compound Name: Gumelutamide

Cat. No.: B12397225 Get Quote

An essential guide for the safe handling and disposal of Gumelutamide (Bicalutamide),

ensuring the safety of laboratory personnel and the protection of the environment. This

document provides clear, procedural guidance for researchers, scientists, and drug

development professionals.

Gumelutamide, known chemically as Bicalutamide, is a non-steroidal anti-androgen used in

the treatment of prostate cancer. Due to its classification as a hazardous substance with

carcinogenic potential and significant aquatic toxicity, proper disposal is paramount to prevent

environmental contamination and ensure workplace safety.

Immediate Safety and Handling Precautions
Before handling Gumelutamide, it is crucial to be familiar with its Safety Data Sheet (SDS).

Key safety precautions include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and eye protection.

Avoid Dust Generation: Minimize the creation of dust from tablets. If tablets are crushed,

ensure adequate ventilation and consider using a fume hood.

Prevent Contamination: Avoid contact with skin and eyes. Wash hands thoroughly after

handling.
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Spill Management: In case of a spill, avoid dust generation. Carefully transfer spilled material

to a suitable, labeled container for disposal. The spill area should then be washed with water.

[1]

Quantitative Data for Gumelutamide (Bicalutamide)
The following table summarizes key quantitative data for Bicalutamide, facilitating risk

assessment and handling procedures.
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Property Value Reference

Chemical Identity

IUPAC Name

N-[4-cyano-3-

(trifluoromethyl)phenyl]-3-[(4-

fluorophenyl)sulfonyl]-2-

hydroxy-2-methylpropanamide

[2]

CAS Number 90357-06-5 [3]

Molecular Formula C₁₈H₁₄F₄N₂O₄S [1]

Molecular Weight 430.37 g/mol [4]

Physicochemical Properties

Physical State Fine white to off-white powder

Water Solubility
Practically insoluble (5 mg/L at

37°C)

pKa ~12

Toxicological Data

Carcinogenicity Suspected of causing cancer

Reproductive Toxicity
May damage fertility or the

unborn child

Ecotoxicological Data

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects

Activated Sludge Respiration

Inhibition (3h EC50)
>100 mg/L

Fish (Pimephales promelas)

NOEC
0.01 mg/L (10 µg/L)

Biodegradability Not readily biodegradable
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Step-by-Step Disposal Protocol
The primary recommended method for the disposal of Gumelutamide and its contaminated

waste is incineration by an accredited disposal contractor. This ensures the complete

destruction of the active pharmaceutical ingredient, preventing its release into the environment.

Workflow for Proper Disposal:
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Figure 1: Workflow for the proper disposal of Gumelutamide waste.

Key Steps:
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Segregation: All waste contaminated with Gumelutamide, including unused product, empty

containers, contaminated PPE, and spill cleanup materials, must be segregated as

hazardous pharmaceutical waste.

Collection: Place all segregated waste into a designated, leak-proof, and clearly labeled

hazardous waste container. The label should identify the contents as "Hazardous

Pharmaceutical Waste" and include the name "Gumelutamide (Bicalutamide)".

Storage: Store the sealed waste container in a secure, designated area, away from general

laboratory waste and incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through an

accredited and licensed waste management contractor. Ensure the contractor is aware of the

nature of the waste and will dispose of it via high-temperature incineration.

What NOT to do:

DO NOT dispose of Gumelutamide down the drain or in regular trash. Its high aquatic

toxicity can have long-lasting adverse effects on ecosystems.

DO NOT attempt to neutralize the chemical in the lab without a validated and approved

protocol.

Environmental Fate and Rationale for Incineration
Gumelutamide is not readily biodegradable and can persist in the environment. Studies have

shown that in water-sediment systems, its total system half-life can be between 39 and 69

days. Due to its low water solubility, it is not expected to be strongly adsorbed to sewage

sludge. The combination of its persistence and high aquatic toxicity necessitates a disposal

method that ensures its complete destruction.
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Figure 2: Rationale for incineration based on environmental risks.

By adhering to these procedures, laboratories can ensure the safe and responsible

management of Gumelutamide waste, protecting both personnel and the environment. Always

consult your institution's specific guidelines for hazardous waste disposal and the most current

Safety Data Sheet for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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